Cas no 746658-74-2 (1-tert-butoxycarbonyl-2-methyl-piperidine-2-carboxylic acid)

1-tert-Butoxycarbonyl-2-methyl-piperidine-2-carboxylic acid is a protected amino acid derivative featuring a tert-butoxycarbonyl (Boc) group and a methyl-substituted piperidine ring. This compound is primarily utilized as an intermediate in organic synthesis, particularly in peptide chemistry and pharmaceutical research. The Boc group provides selective deprotection under mild acidic conditions, ensuring compatibility with sensitive functional groups. The methyl substitution at the 2-position enhances steric control, influencing conformational stability in synthetic applications. Its carboxylic acid moiety allows for further functionalization, making it a versatile building block for complex molecular architectures. The compound is valued for its stability, ease of handling, and utility in constructing chiral scaffolds.
1-tert-butoxycarbonyl-2-methyl-piperidine-2-carboxylic acid structure
746658-74-2 structure
Product Name:1-tert-butoxycarbonyl-2-methyl-piperidine-2-carboxylic acid
CAS No:746658-74-2
MF:C12H21NO4
MW:243.29944396019
MDL:MFCD09910215
CID:560921
PubChem ID:42614787
Update Time:2025-10-28

1-tert-butoxycarbonyl-2-methyl-piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(tert-Butoxycarbonyl)-2-methylpiperidine-2-carboxylic acid
    • 1,2-Piperidinedicarboxylicacid, 2-methyl-, 1-(1,1-dimethylethyl) ester
    • 1-Boc-2-methylpipecolinic acid
    • 2-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-2-carboxylic acid
    • 2-Methyl-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester
    • 1-Boc-2-methyl-2-piperidinecarboxylic acid
    • 1-[(tert-butoxy)carbonyl]-2-methylpiperidine-2-carboxylic acid
    • BDAXXVZMKUJADB-UHFFFAOYSA-N
    • 1606AC
    • SB13884
    • RP2
    • 1-tert-butoxycarbonyl-2-methyl-piperidine-2-carboxylic acid
    • (rac)-2-methyl-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester
    • EN300-129692
    • SY096886
    • (+/-)-1-tert-butoxycarbonyl-2-methylpiperidine-2-carboxylic acid
    • CS-M0416
    • MFCD18207177
    • A915635
    • SCHEMBL705581
    • DTXSID60655212
    • J-504344
    • 1-(tert-Butoxycarbonyl)-2-methylpiperidine-2-carboxylicacid
    • AKOS004910668
    • 746658-74-2
    • (S)-1-Boc-2-methylpiperidine-2-carboxylic Acid
    • SY270306
    • CCG-211590
    • DS-16829
    • MFCD09910215
    • BB 0262587
    • 1,2-Piperidinedicarboxylic acid, 2-methyl-, 1-(1,1-dimethylethyl) ester
    • ALBB-026732
    • MDL: MFCD09910215
    • Inchi: 1S/C12H21NO4/c1-11(2,3)17-10(16)13-8-6-5-7-12(13,4)9(14)15/h5-8H2,1-4H3,(H,14,15)
    • InChI Key: BDAXXVZMKUJADB-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCCCC1(C(=O)O)C)=O

Computed Properties

  • Exact Mass: 243.14700
  • Monoisotopic Mass: 243.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.8

Experimental Properties

  • Color/Form: Yellow to Brown Solid
  • Density: 1.129
  • Boiling Point: 354.3°C at 760 mmHg
  • Flash Point: 168.1°C
  • Refractive Index: 1.489
  • PSA: 66.84000
  • LogP: 2.18860

1-tert-butoxycarbonyl-2-methyl-piperidine-2-carboxylic acid Security Information

1-tert-butoxycarbonyl-2-methyl-piperidine-2-carboxylic acid Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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